Cas no 1866293-39-1 (5-(Oxiran-2-yl)pyrimidine)

• Product Name: 5-(Oxiran-2-yl)pyrimidine
• CAS No: 1866293-39-1
• MF: C₆H₆N₂O
• MW: 122.12464094162
• CID: 5697469
• PubChem ID: 87468114
• Update Time: 2025-06-09

5-(Oxiran-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3027465
• 1866293-39-1
• EN300-1653273
• 5-(Oxiran-2-yl)pyrimidine
• Pyrimidine, 5-(2-oxiranyl)-

• Inchi： 1S/C6H6N2O/c1-5(6-3-9-6)2-8-4-7-1/h1-2,4,6H,3H2
• InChI Key： AYQJAJADYPHTQR-UHFFFAOYSA-N
• SMILES： O1CC1C1=CN=CN=C1

Computed Properties

• Exact Mass: 122.048012819g/mol
• Monoisotopic Mass: 122.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 246.0±20.0 °C(Predicted)
• pka: 1.73±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 5-(Oxiran-2-yl)pyrimidine

Introduction to 5-(Oxiran-2-yl)pyrimidine (CAS No. 1866293-39-1)

5-(Oxiran-2-yl)pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 1866293-39-1, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class, which is well-documented for its broad spectrum of biological activities and therapeutic potential. The presence of an oxiran-2-yl substituent in its molecular structure introduces unique reactivity and functional properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural framework of 5-(Oxiran-2-yl)pyrimidine consists of a six-membered aromatic ring system containing two nitrogen atoms, which is characteristic of pyrimidine derivatives. The oxiran-2-yl group, an epoxide functional moiety, is attached at the 5-position of the pyrimidine ring. This configuration imparts distinct chemical characteristics, including nucleophilic substitution reactions at the epoxide carbon, which can be exploited in synthetic chemistry for further derivatization and functionalization.

In recent years, there has been a surge in research focused on pyrimidine derivatives due to their demonstrated efficacy in various therapeutic applications. The 5-(Oxiran-2-yl)pyrimidine scaffold has been explored as a key intermediate in the synthesis of pharmacologically active compounds. Its versatility allows for modifications at multiple positions, enabling the creation of libraries of derivatives with tailored biological properties. These modifications can be targeted to enhance binding affinity, metabolic stability, and pharmacokinetic profiles, which are critical factors in drug development.

One of the most compelling aspects of 5-(Oxiran-2-yl)pyrimidine is its potential in oncology research. Pyrimidine-based compounds have shown promise as inhibitors of enzymes and pathways involved in cancer cell proliferation and survival. The oxiran-2-yl group can serve as a handle for covalent bonding with biological targets, leading to the development of highly specific inhibitors. Recent studies have highlighted its role in modulating kinases and other critical signaling proteins that are aberrantly expressed in tumor cells. This has opened up new avenues for the design of next-generation anticancer agents.

Beyond oncology, 5-(Oxiran-2-yl)pyrimidine has been investigated for its antimicrobial and antiviral properties. The structural motif is known to interact with nucleic acid bases, making it a candidate for developing agents that disrupt viral replication or bacterial growth. The oxiran-2-yl substituent enhances the compound's ability to undergo Michael addition reactions or nucleophilic ring openings, facilitating interactions with biological macromolecules. Such interactions are pivotal in designing drugs that can selectively target pathogens without harming host cells.

The synthesis of 5-(Oxiran-2-yl)pyrimidine involves multi-step organic transformations that highlight its synthetic utility. Common synthetic routes include cyclization reactions followed by functional group interconversions to introduce the oxiran-2-yl moiety. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. These synthetic advancements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

In drug discovery pipelines, 5-(Oxiran-2-yl)pyrimidine serves as a versatile building block for high-throughput screening (HTS) campaigns. Its structural features allow for rapid derivatization into large libraries of compounds, which can be screened against various biological targets to identify hits with desired activity. The use of computational chemistry tools has further accelerated this process by predicting binding affinities and optimizing lead structures before experimental validation.

The pharmacokinetic properties of derivatives derived from 5-(Oxiran-2-yl)pyrimidine are also subjects of intense investigation. Researchers are focusing on optimizing solubility, bioavailability, and metabolic stability to enhance drug-like properties. Strategies such as prodrug formulations or covalent drug delivery systems are being explored to improve therapeutic efficacy while minimizing side effects.

Emerging research trends indicate that 5-(Oxiran-2-yl)pyrimidine could play a pivotal role in addressing emerging infectious diseases and antibiotic resistance challenges. The ability to rapidly design and synthesize novel compounds based on this scaffold provides a strategic advantage in responding to urgent global health threats. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic solutions.

Looking ahead, the future prospects for 5-(Oxiran-2-yl)pyrimidine appear promising as more sophisticated synthetic methodologies and computational tools become available. Continued exploration of its biological activities will likely uncover new therapeutic applications across multiple disease areas. The integration of machine learning and artificial intelligence into drug discovery workflows is expected to further enhance the development pipeline for this versatile compound.